Cas no 88791-09-7 (Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-
• CAS No: 88791-09-7
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 621482
• PubChem ID: 13123233
• Update Time: 2025-11-02

Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-
• 7-hydroxy-1-benzothiophene-2-carboxylic acid
• 88791-09-7
• DTXSID60519729
• 7-Hydroxybenzo[b]thiophene-2-carboxylic acid
• SCHEMBL2000530
• AKOS006370893
• 7-Hydroxybenzo[b]thiophene-2-carboxylicacid

• Inchi： 1S/C9H6O3S/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4,10H,(H,11,12)
• InChI Key： HNMNLWZGTWHBCM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC=C(C1=2)O

Computed Properties

• Exact Mass: 194.00376522g/mol
• Monoisotopic Mass: 194.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8Ų

Additional information on Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-

Comprehensive Guide to Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- (CAS 88791-09-7): Properties, Applications, and Market Insights

Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- (CAS 88791-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic molecule features a benzothiophene core with a carboxylic acid and hydroxyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its growing demand in drug discovery and advanced material applications.

The compound's 7-hydroxy benzo[b]thiophene-2-carboxylate derivative is particularly valuable in medicinal chemistry, where researchers are actively exploring its potential as a building block for kinase inhibitors and anti-inflammatory agents. Recent studies highlight its role in developing novel therapeutics targeting chronic diseases—a hot topic in pharmaceutical R&D. The presence of both electron-donating (-OH) and electron-withdrawing (-COOH) groups enables interesting electronic properties that materials scientists are investigating for organic semiconductors.

From a synthetic chemistry perspective, CAS 88791-09-7 offers multiple reactive sites for functionalization, allowing chemists to create diverse molecular architectures. This characteristic aligns with current trends in fragment-based drug design and combinatorial chemistry. The compound's moderate polarity (logP ~2.3) and good solubility in polar organic solvents make it particularly useful for solution-phase reactions—a preferred method in modern pharmaceutical manufacturing.

Market analysis shows increasing demand for hydroxy-substituted benzothiophene carboxylic acids, driven by expanding pharmaceutical pipelines and the search for novel heterocyclic scaffolds. Suppliers report growing inquiries from contract research organizations and academic institutions, particularly for custom synthesis projects. The global market for such specialty intermediates is projected to grow at 6-8% annually, reflecting the compound's importance in cutting-edge research.

Quality specifications for Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Advanced analytical techniques like LC-MS and NMR are essential for characterizing this compound, ensuring batch-to-batch consistency for research applications. Proper storage conditions (2-8°C, inert atmosphere) maintain the stability of this sensitive molecule over extended periods.

Environmental and safety considerations for handling 7-hydroxy benzothiophene-2-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper PPE (gloves, goggles) is recommended when working with this material. The compound's biodegradability profile and low ecotoxicity make it suitable for sustainable chemistry applications—an increasingly important factor in chemical development.

Recent patent literature reveals innovative applications of CAS 88791-09-7 in developing photosensitizers for photodynamic therapy and as ligands for catalytic systems. These emerging uses demonstrate the compound's versatility beyond traditional pharmaceutical applications. Researchers are particularly excited about its potential in creating smart materials that respond to environmental stimuli—a rapidly growing field in materials science.

For synthetic chemists, the key challenges in working with hydroxy benzothiophene carboxylic acid derivatives involve protecting group strategies and regioselective functionalization. Current methodologies focus on minimizing purification steps while maintaining high yields—addressing the pharmaceutical industry's need for efficient synthetic routes. Recent publications describe improved crystallization techniques that enhance the compound's isolation and purity.

The analytical characterization of Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- presents interesting challenges due to its tautomeric equilibrium in solution. Advanced spectroscopic methods, including 2D NMR and high-resolution mass spectrometry, are often required for complete structural elucidation. These analytical aspects are crucial for quality control in both research and potential scale-up scenarios.

Looking ahead, the scientific community anticipates expanded applications for 88791-09-7 in bioorthogonal chemistry and targeted drug delivery systems. Its molecular architecture offers opportunities for creating cleavable linkers and prodrug moieties—areas of intense research in precision medicine. The compound's compatibility with click chemistry approaches further enhances its utility in modern drug discovery platforms.